Cas no 89524-18-5 (1,1,1-trifluoro-4-phenylbut-3-en-2-ol)

• Product Name: 1,1,1-trifluoro-4-phenylbut-3-en-2-ol
• CAS No: 89524-18-5
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• MDL: MFCD07779787
• CID: 597662
• PubChem ID: 10176582
• Update Time: 2025-07-28

1,1,1-trifluoro-4-phenylbut-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• (E)-1,1,1-Trifluoro-4-phenylbut-3-en-2-ol
• (3E)-1,1,1-Trifluoro-4-phenyl-3-buten-2-ol
• 1,1,1-trifluoro-4-phenylbut-3-en-2-ol
• EN300-1869275
• 89524-18-5
• TWENPNDYVIPCRK-VOTSOKGWSA-N
• AKOS015996178
• SCHEMBL6513856
• 4,4,4-TRIFLUORO-1-PHENYLBUT-1-(E)-ENE-3-OL
• MFCD07779787
• 1,1,1,-Trifluoro-4-phenyl-3-buten-2-ol
• SCHEMBL8404223
• (3E)-1,1,1-TRIFLUORO-4-PHENYLBUT-3-EN-2-OL
• 80768-54-3
• F84283
• J-501820
• DB-290074
• HS-6680

• MDL： MFCD07779787
• Inchi： 1S/C10H9F3O/c11-10(12,13)9(14)7-6-8-4-2-1-3-5-8/h1-7,9,14H/b7-6+
• InChI Key： TWENPNDYVIPCRK-VOTSOKGWSA-N
• SMILES： FC(C(/C=C/C1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 202.06054939g/mol
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.62300